Cas no 28924-21-2 (3’,5’-Dibenzyloxyacetophenone)

3’,5’-Dibenzyloxyacetophenone is a synthetic intermediate widely utilized in organic and medicinal chemistry for the preparation of more complex molecules. Its key structural features include benzyl-protected hydroxyl groups at the 3’ and 5’ positions, enhancing stability while allowing selective deprotection for further functionalization. The acetophenone core provides a versatile scaffold for nucleophilic additions or condensations, making it valuable in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its well-defined reactivity and compatibility with various reaction conditions ensure consistent performance in multi-step synthetic routes. The compound is typically supplied in high purity, ensuring reproducibility in research and industrial applications.
3’,5’-Dibenzyloxyacetophenone structure
3’,5’-Dibenzyloxyacetophenone structure
Product Name:3’,5’-Dibenzyloxyacetophenone
CAS No:28924-21-2
MF:C22H20O3
MW:332.392406463623
MDL:MFCD00004777
CID:53396
PubChem ID:87568534
Update Time:2025-06-07

3’,5’-Dibenzyloxyacetophenone Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibenzyloxyacetophenone
    • 3,5-bis(benzyloxy)acetophenone
    • 3',5'-Dibenzyloxyacetophenone
    • 1-(3,5-Bis(benzyloxy)phenyl)ethanone
    • 1-[3,5-bis(phenylmethoxy)phenyl]ethanone
    • 3',5'-BIS(BENZYLOXY)ACETOPHENONE
    • 3’,5’-Dibenzyloxyacetophenone
    • 2',5'-dibenzyloxyacetophenone
    • 3,5-dibenzyloxy-acetophenone
    • 5-acetyl-1,3-phenylene dibenzoate
    • Ethanone, 1-[3,5-bis(phenylmethoxy)phenyl]-
    • KOJXGMJOTRYLBD-UHFFFAOYSA-N
    • 1-[3,5-Bis(benzyloxy)phenyl]ethanone
    • 1-(3,5-Bis(phenylmethoxy)phenyl)ethanone
    • 1-[3,5-Bis(benzyloxy)phenyl]ethan-1-one
    • Ethanone, 1-(3,5-bis(phenylmethoxy)phenyl)-
    • 1-acetyl-3,5-bis(phenylmethoxy)benzene
    • 3,5 -Dibenzyloxyacetophenone
    • 3,5-Dienzyloxyacetophenone
    • 28924-21-2
    • SCHEMBL2450743
    • 3,5-Dibenzyloxyacetophenone, 98%
    • D2085
    • K8HQL6DG8R
    • 1-[3,5-Bis(benzyloxy)phenyl]ethanone #
    • 3 inverted exclamation mark ,5 inverted exclamation mark -Dibenzyloxyacetophenone
    • 3`,5`-Dibenzyloxyacetophenone
    • AC-23594
    • AKOS015889876
    • AS-44247
    • NS00019804
    • KOJXGMJOTRYLBD-UHFFFAOYSA-
    • DTXSID0067424
    • CS-0312656
    • FT-0638820
    • EINECS 249-315-7
    • A819676
    • W-107020
    • SY013989
    • 1-(3,5-dibenzyloxyphenyl)ethanone
    • UNII-K8HQL6DG8R
    • MFCD00004777
    • 3,5-bis (benzyloxy)acetophenone
    • InChI=1/C22H20O3/c1-17(23)20-12-21(24-15-18-8-4-2-5-9-18)14-22(13-20)25-16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3
    • 1-(3,5-Bis(benzyloxy)phenyl)ethan-1-one
    • 3',5'-Dibenzyloxyacetophenone,98.5%
    • DB-047489
    • A10283
    • DTXCID2037895
    • FD21560
    • 249-315-7
    • MDL: MFCD00004777
    • Inchi: 1S/C22H20O3/c1-17(23)20-12-21(24-15-18-8-4-2-5-9-18)14-22(13-20)25-16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3
    • InChI Key: KOJXGMJOTRYLBD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C(C)=O)C=C(C=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 332.14100
  • Monoisotopic Mass: 332.14124450 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 332.4
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.5
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Whitish powder
  • Density: 1.1079 (rough estimate)
  • Melting Point: 61.0 to 64.0 deg-C
  • Boiling Point: 429.52°C (rough estimate)
  • Flash Point: 242.1 °C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Soluble in dichloromethane, ethyl acetate and methanol
  • PSA: 35.53000
  • LogP: 5.04720
  • Solubility: Not determined

3’,5’-Dibenzyloxyacetophenone Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • TSCA:Yes
  • Storage Condition:-20°CFreezer

3’,5’-Dibenzyloxyacetophenone Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3’,5’-Dibenzyloxyacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Alichem
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BAI LING WEI Technology Co., Ltd.
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BAI LING WEI Technology Co., Ltd.
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¥ 660 2022-04-26
Apollo Scientific
OR4950-10g
1-[3,5-Bis(benzyloxy)phenyl]ethan-1-one
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£49.00 2023-09-02
Apollo Scientific
OR4950-50g
1-[3,5-Bis(benzyloxy)phenyl]ethan-1-one
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£164.00 2023-09-02
Apollo Scientific
OR4950-250g
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£513.00 2023-09-02
TRC
D417970-250mg
3’,5’-Dibenzyloxyacetophenone
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$ 58.00 2023-09-07
TRC
D417970-2.5 g
3’,5’-Dibenzyloxyacetophenone
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$ 55.00 2022-01-09
TRC
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3’,5’-Dibenzyloxyacetophenone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28924-21-2)3,5-Dibenzyloxyacetophenone
Order Number:LE4189;LE5711142
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
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(CAS:28924-21-2)3,5-dibenzyloxyacetophenone
Order Number:LZ0053
Stock Status:in Stock
Quantity:100mg
Purity:98%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:10
Price ($):inquiry
Email:1010771219@qq.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28924-21-2)3,5-Dibenzyloxyacetophenone
Order Number:sfd467
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28924-21-2)3,5-Dibenzyloxyacetophenone
Order Number:BY002
Stock Status:in Stock
Quantity:25kg
Purity:99.00%
Pricing Information Last Updated:Monday, 4 March 2024 18:36
Price ($):面议
Email:sales@boyangpharm.com

3’,5’-Dibenzyloxyacetophenone Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:28924-21-2)3,5-Dibenzyloxyacetophenone
LE4189;LE5711142
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:28924-21-2)3,5-dibenzyloxyacetophenone
LZ0053
Purity:98%
Quantity:100mg
Price ($):Inquiry
Email